Cas no 27813-21-4 (Tetrahydrophthalimide)

Tetrahydrophthalimide is a cyclic imide compound derived from tetrahydrophthalic anhydride, commonly used as an intermediate in organic synthesis and agrochemical production. Its saturated ring structure enhances stability and reactivity, making it valuable for manufacturing pesticides, herbicides, and other specialty chemicals. The compound’s imide functional group allows for versatile chemical modifications, enabling the development of derivatives with tailored properties. Tetrahydrophthalimide is also noted for its role in synthesizing corrosion inhibitors and polymer additives. Its high purity and consistent performance make it a reliable choice for industrial applications requiring precise chemical intermediates. Proper handling and storage are essential due to its potential sensitivity to moisture and heat.
Tetrahydrophthalimide structure
Tetrahydrophthalimide structure
Product Name:Tetrahydrophthalimide
CAS No:27813-21-4
MF:C8H9NO2
MW:151.162562131882
CID:53220
PubChem ID:92888
Update Time:2025-06-07

Tetrahydrophthalimide Chemical and Physical Properties

Names and Identifiers

    • Tetrahydrophthalimide
    • Phthalimide, tetrahydro-
    • 1H-Isoindole-1,3(2H)-dione, tetrahydro-
    • Cyclohexene-1,2-dicarboximide
    • cis-1,2,3,6-Tetrahydrophthalimide
    • cis-1,2,3,6-Tetrahydrophthalimide(ring-d6)
    • 4,5,6,7-Tetrahydroisoindole-1,3-dione
    • CIS-1,2,3,6-tetrahudrophthalimide
    • CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE,5GM,NEAT
    • cis-4-Cyclohexene-1,2-dicarboximide
    • Phthalimide,tetrahydro
    • TETRAHYDROTHALIMIDE
    • AKOS015901316
    • NSC 41605
    • DTXCID8021220
    • MFCD00005880
    • NSC-41605
    • (3aR,7aS)-3,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
    • CHEBI:194654
    • 1H-Isoindole-1, 3a,4,7,7a-tetrahydro-, cis-
    • ES57D28O1U
    • (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
    • cis-.DELTA.4-Tetrahydrophthalimide
    • 27813-21-4
    • F52508
    • Q27277334
    • (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione;cis-1,2,3,6-Tetrahydrophthalimide
    • 1,2,3,6-Tetrahydro phthalimide
    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, cis-
    • NS00010286
    • cis-1,2,3,6-Tetrahydrophthalimide, analytical standard
    • DTXSID0041220
    • 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione #
    • AC7823
    • .DELTA.4-TETRAHYDROPHTHALIMIDE, CIS-
    • EN300-344701
    • W-107094
    • AI3-25383
    • cis-Tetrahydrophthalimide
    • NSC41605
    • (3aR,7aS)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
    • Tox21_302043
    • cis-3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione
    • AC-8836
    • CS-W016313
    • CAS-1469-48-3
    • 4-Cyclohexene-1,2-dicarboximide, cis-
    • EINECS 215-999-0
    • T2801
    • CHEMBL3186573
    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, (3aR,7aS)-rel-
    • NCGC00255546-01
    • cis-1,2,3,6-Tetrahydrophthalimide, 96%
    • Q-101145
    • TETRAHYDROPHTHALIMIDE, CIS-
    • NSC-59011
    • (3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
    • cis-delta4-Tetrahydrophthalimide
    • 1469-48-3
    • UNII-ES57D28O1U
    • SCHEMBL1568503
    • A808569
    • Inchi： 1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)/t5-,6+
    • InChI Key： CIFFBTOJCKSRJY-OLQVQODUSA-N
    • SMILES： O=C1[C@H]2CC=CC[C@H]2C(N1)=O

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2023 (rough estimate)
  • Melting Point: 134-138 ºC
  • Boiling Point: 273.17°C (rough estimate)
  • Flash Point: 158.1 °C
  • Refractive Index: 1.5810 (estimate)
  • PSA: 46.17000
  • LogP: 0.55400
  • Solubility: Not available

Tetrahydrophthalimide Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25-S36/37/39-S7
  • RTECS：GW4635000
  • Hazardous Material Identification： Xn
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases：R20/21
  • Safety Term：S24/25;S36/37/39;S7

Tetrahydrophthalimide Pricemore >>

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Tetrahydrophthalimide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:27813-21-4)CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE
Order Number:sfd22192
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:27813-21-4)CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE
sfd22192
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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